1-(tert-butyl)-4-((4-chlorophenyl)thio)-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate
Description
1-(tert-butyl)-4-((4-chlorophenyl)thio)-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate is a useful research compound. Its molecular formula is C25H29ClN2O4S and its molecular weight is 489.03. The purity is usually 95%.
BenchChem offers high-quality 1-(tert-butyl)-4-((4-chlorophenyl)thio)-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(tert-butyl)-4-((4-chlorophenyl)thio)-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Thermal Rearrangements
Studies of thermal rearrangements in compounds similar to 1-(tert-butyl)-4-((4-chlorophenyl)thio)-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate, especially those involving tert-butyl groups, have shown that rearrangements can occur through stepwise mechanisms. This includes observations of discrete ion-pair intermediates and rearrangements that involve tert-butyl compounds (Jefferson & Warkentin, 1994).
Hydrogen Bonding and Crystal Structure
Research into compounds with structures similar to 1-(tert-butyl)-4-((4-chlorophenyl)thio)-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate has focused on hydrogen-bonding patterns. For instance, molecules like 3-tert-butyl-1-(4-chlorophenyl)-4-phenylindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(1H)-one are linked by C-H...O hydrogen bonds to form dimers and chains. Such insights are valuable for understanding molecular interactions and crystal packing (Portilla et al., 2011).
Synthesis and Catalytic Applications
The synthesis of compounds with tert-butyl and pyrazole structures, similar to 1-(tert-butyl)-4-((4-chlorophenyl)thio)-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate, is an area of active research. For example, tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy) propionate has been synthesized as an intermediate in targeted molecule synthesis, showcasing the potential of such compounds in complex organic syntheses (Zhang et al., 2022).
Environmental Fate and Analysis
The broader family of benzoate derivatives, which includes compounds like 1-(tert-butyl)-4-((4-chlorophenyl)thio)-3-methyl-1H-pyrazol-5-yl 3,4-diethoxybenzoate, has been studied for their presence and behavior in environmental samples. For example, a study focused on measuring parabens, a category of benzoate derivatives, in human milk to understand human exposure to these compounds (Ye et al., 2008).
properties
IUPAC Name |
[2-tert-butyl-4-(4-chlorophenyl)sulfanyl-5-methylpyrazol-3-yl] 3,4-diethoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29ClN2O4S/c1-7-30-20-14-9-17(15-21(20)31-8-2)24(29)32-23-22(16(3)27-28(23)25(4,5)6)33-19-12-10-18(26)11-13-19/h9-15H,7-8H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYWALZIBIJZAFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)OC2=C(C(=NN2C(C)(C)C)C)SC3=CC=C(C=C3)Cl)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29ClN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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